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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of a stock solution of

Reactive Black 1 (C.I. 17916). Reactive Black 1 is a diazo dye containing metal complexes,

commonly used in the textile industry for dyeing cellulosic fibers.[1][2] In a research setting, it

can be utilized for various applications, including staining and as a component in diagnostic

assays. Adherence to a standardized preparation protocol is crucial for ensuring the

concentration accuracy, stability, and purity of the stock solution, which are fundamental for

experimental reproducibility. This note includes the physicochemical properties of Reactive
Black 1, a step-by-step preparation protocol, safety precautions, and a troubleshooting guide.

Physicochemical Properties of Reactive Black 1
Reactive Black 1 is a dark brown to black powder.[1] Its chemical structure is characterized by

a single azo group (-N=N-) and metal complexes, typically of cobalt and chromium, which

enhance its stability.[1][3] Key quantitative data are summarized below.
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Property Value Reference

C.I. Number 17916 [1][3]

CAS Number 12236-77-0 [1][3]

Molecular Formula C₂₃H₁₃ClN₈Na₂O₁₀S₂ [1][3]

Molecular Weight 706.96 g/mol [1][3]

Appearance Dark brown to black powder [1][3]

Solubility in Water 70 g/L (at 50°C) [1][3]

Safety Precautions
Handle Reactive Black 1 with appropriate safety measures in a well-ventilated area or

chemical fume hood.[4] As with most powdered dyes, it may form dust clouds in the air.[5]

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and nitrile gloves.[6]

Inhalation: Avoid breathing dust.[4] If dust is generated, use a suitable respirator.[7]

Eye Contact: The dye is irritating to the eyes.[5] In case of contact, rinse cautiously with

water for several minutes.[4]

Handling: Observe good laboratory hygiene. Avoid swallowing, inhaling dust, and direct skin

contact.[5] Wash hands thoroughly after handling.[4]

Storage: Store in a cool, ventilated area in a tightly closed container.[4][5]

Experimental Protocol: Preparation of a 10 mM
Aqueous Stock Solution
This protocol details the preparation of 100 mL of a 10 mM stock solution of Reactive Black 1.

The procedure can be scaled as needed.

Materials and Equipment:
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Reactive Black 1 powder (MW: 706.96 g/mol )

High-purity deionized or distilled water (neutral pH, 6.5-7.5)[8]

100 mL volumetric flask

150 mL beaker

Magnetic stirrer and stir bar

Spatula and weighing paper/boat

Analytical balance

Hot plate with temperature control (optional)

0.22 µm or 0.45 µm syringe filter (optional)

Storage bottles (amber glass recommended)

Procedure:

Calculation:

Calculate the mass of Reactive Black 1 powder required.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.100 L x 706.96 g/mol = 0.707 g

Weighing:

Accurately weigh out approximately 0.707 g of Reactive Black 1 powder using an

analytical balance.

Dissolution:

Add approximately 70-80 mL of high-purity water to a 150 mL beaker with a magnetic stir

bar.
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Place the beaker on a magnetic stirrer.

Pasting the Dye: Create a slurry by gradually adding a small amount of the prepared water

to the weighed powder and mixing with a spatula until a smooth paste is formed.[9] This

prevents clumping.

Transfer the paste into the beaker with the bulk of the water.

Slowly add the remaining weighed powder to the vortex of the stirring water to facilitate

dissolution.

Heating (Optional):

The solubility of Reactive Black 1 increases with temperature.[1][3] If the dye does not

dissolve readily at room temperature, gently warm the solution to 40-50°C while stirring.[3]

Do not boil, as high temperatures can degrade the dye.[8]

Final Volume Adjustment:

Once the dye is fully dissolved, carefully transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure a complete transfer.

Allow the solution to cool to room temperature if it was heated.

Add high-purity water to the flask until the bottom of the meniscus reaches the 100 mL

calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Filtration (Recommended):

For applications requiring high purity, filter the stock solution through a 0.22 µm or 0.45 µm

syringe filter to remove any micro-particulates or undissolved dye.

Storage:
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Transfer the final solution to a clearly labeled amber glass bottle to protect it from light.

Store at room temperature. If stored properly, the shelf life is indefinite.[4]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Reactive Black 1 stock

solution.
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Preparation

Dissolution

Finalization & Storage

1. Calculate Mass
(e.g., 0.707 g for 100mL of 10mM)

2. Weigh Powder

4. Create Paste
(Powder + small amount of solvent)

3. Measure Solvent
(~80% of final volume)

5. Add to Bulk Solvent & Mix

6. Gentle Warming (Optional, 40-50°C)
To aid dissolution

 if needed

7. Adjust to Final Volume
in Volumetric Flask

 if no heating

8. Filter (0.22 µm)
(Recommended)

9. Store in Amber Bottle
(Room Temperature)

Click to download full resolution via product page

Figure 1. Workflow for preparing Reactive Black 1 stock solution.
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

Powder forms clumps and

does not dissolve

Powder was added to the

solvent too quickly or without

creating a paste.

Prepare the solution again,

ensuring the powder is first

made into a smooth paste with

a small amount of solvent

before adding it to the bulk

liquid.[9]

Solution remains cloudy or has

particulates

Incomplete dissolution or

impurities in the dye powder.

Gently warm the solution to

50°C while stirring.[3] If

cloudiness persists, filter the

solution through a 0.22 µm

filter.

Color of the solution appears

different than expected

Incorrect pH of the solvent; dye

degradation.

Ensure the water used is

neutral (pH 6.5-7.5) as acidic

or alkaline conditions can alter

the color and hydrolyze the

dye.[3][8] Avoid overheating or

boiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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